2,4-difluoro-N-(4-(4-(2-methoxyethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)benzamide

• IUPAC Name: 2,4-difluoro-N-[4-[4-(2-methoxyethyl)-5-oxotetrazol-1-yl]phenyl]benzamide
• InChI: InChI=1S/C17H15F2N5O3/c1-27-9-8-23-17(26)24(22-21-23)13-5-3-12(4-6-13)20-16(25)14-7-2-11(18)10-15(14)19/h2-7,10H,8-9H2,1H3,(H,20,25)
• InChI Key: NONHMWYDPZWMLD-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=O)N(N=N1)C2=CC=C(C=C2)NC(=O)C3=C(C=C(C=C3)F)F
• Molecular Formula: C17H15F2N5O3
• Molecular Weight: 375.33 g/mol

Description

2,4-difluoro-N-(4-(4-(2-methoxyethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)benzamide is a useful research compound. Its molecular formula is C17H15F2N5O3 and its molecular weight is 375.336. The purity is usually 95%.
BenchChem offers high-quality 2,4-difluoro-N-(4-(4-(2-methoxyethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,4-difluoro-N-(4-(4-(2-methoxyethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Rhodium(III)-Catalyzed Alkenylation of Benzamides

A study reported the synthesis of difluorinated compounds via Rh(III)-catalyzed alkenylation of various benzamides, demonstrating the utility of fluorinated molecules in pharmaceutical and agrochemical industries. This redox-neutral reaction offers new opportunities for synthesizing elaborate difluorinated compounds from readily available fluorinated synthons, highlighting the importance of fluorinated compounds in chemical synthesis and their potential applications in developing pharmaceuticals and agrochemicals (Cui et al., 2023).

Development of Well-Defined Aromatic Polyamides

Research into the chain-growth polycondensation method led to the synthesis of well-defined aromatic polyamides with low polydispersity. This method enables the synthesis of block copolymers containing well-defined aramide, demonstrating the potential for creating advanced materials with specific properties, such as supramolecular assemblies exhibiting unique structures (Yokozawa et al., 2002).

Crystal Structure of Cocrystals

The study of the crystal structure of benzamide and pentafluorobenzoic acid cocrystals reveals insights into molecular interactions, such as hydrogen bonds and the absence of expected π-π stacking interactions. This research contributes to our understanding of molecular design and crystal engineering, which are crucial for developing new materials and drugs (Jankowski et al., 2006).

Synthesis and Structural Analysis of Diflunisal Carboxamides

Another study focused on the synthesis and crystal structure analysis of diflunisal carboxamides, derived from an anti-inflammatory drug. Such research underlines the ongoing interest in modifying existing drugs to explore new therapeutic potentials or improve pharmacokinetic properties. The packing of these compounds is stabilized by intermolecular hydrogen bonds, which is relevant for drug design and development (Zhong et al., 2010).

Antihyperglycemic Agents Development

The synthesis and evaluation of benzamide derivatives for antidiabetic activity demonstrate the potential of such compounds in therapeutic applications. Identifying KRP-297 as a candidate drug for diabetes mellitus treatment showcases the importance of chemical synthesis in discovering new medications (Nomura et al., 1999).